Cas no 1254-73-5 (1,4-Cyclohexanedimethanamine,N1,N4-bis[(2-nitrophenyl)methyl]-, hydrochloride (1:2))

• Product Name: 1,4-Cyclohexanedimethanamine,N1,N4-bis[(2-nitrophenyl)methyl]-, hydrochloride (1:2)
• CAS No: 1254-73-5
• MF: C₂₂H₃₀Cl₂N₄O₄
• MW: 485.404003620148
• CID: 177744
• PubChem ID: 102059
• Update Time: 2025-04-19

1,4-Cyclohexanedimethanamine,N1,N4-bis[(2-nitrophenyl)methyl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanedimethanamine,N1,N4-bis[(2-nitrophenyl)methyl]-, hydrochloride (1:2)
• 1,4-Cyclohexanebis(methylamine), N,N'-bis(2-nitrobenzyl)-, dihydrochloride
• N,N'-[Cyclohexane-1,4-diylbis(methylene)]bis[1-(2-nitrophenyl)methanamine]--hydrogen chloride (1/2)
• N,N'-Bis(2-nitrobenzyl)-1,4-cyclohexanebis(methylamine) dihydrochloride
• 1254-73-5
• DTXSID00925123
• Benzylamine, N,N'-(1,4-cyclohexylenedimethylene)bis(2-nitro-, dihydrochloride
• N,N'-(1,4-Cyclohexylenedimethylene)bis(2-nitrobenzylamine) dihydrochloride

• Inchi： 1S/C22H28N4O4.2ClH/c27-25(28)21-7-3-1-5-19(21)15-23-13-17-9-11-18(12-10-17)14-24-16-20-6-2-4-8-22(20)26(29)30;;/h1-8,17-18,23-24H,9-16H2;2*1H
• InChI Key： IYGJUMCZMKTQPU-UHFFFAOYSA-N
• SMILES： Cl.Cl.[O-][N+](C1C=CC=CC=1CNCC1CCC(CNCC2C=CC=CC=2[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 484.1647
• Monoisotopic Mass: 484.164411
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 494
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116

Experimental Properties

• Boiling Point: 553.8°C at 760 mmHg
• Flash Point: 288.7°C
• PSA: 110.34